Cas no 1021030-15-8 (2-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid)

• Product Name: 2-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid
• CAS No: 1021030-15-8
• MF: C₁₂H₁₃N₅O₄
• MW: 291.262721776962
• CID: 5381432
• Update Time: 2025-07-15

2-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydro-1,6,7-trimethyl-2,4-dioxo-8H-imidazo[2,1-f]purine-8-acetic acid
• 2-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid

• Inchi： 1S/C12H13N5O4/c1-5-6(2)17-8-9(15(3)12(21)14-10(8)20)13-11(17)16(5)4-7(18)19/h4H2,1-3H3,(H,18,19)(H,14,20,21)
• InChI Key： FLRHWAKYFRWUCT-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(CC(O)=O)C1=NC1=C2C(=O)NC(=O)N1C

Experimental Properties

• Density: 1.72±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 3.34±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 2-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid

Introduction to 2-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid (CAS No. 1021030-15-8)

2-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid, identified by its CAS number 1021030-15-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of imidazopurinone derivatives, a structural motif known for its broad biological activity and potential therapeutic applications. The intricate scaffold of this molecule incorporates multiple functional groups that contribute to its unique chemical properties and biological interactions.

The structure of 2-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid features a central imidazopurinone core substituted with a methyl group at the 6-, 7-, and 8-positions. The presence of the 2,4-dioxo group at the purine ring enhances its reactivity and potential for further functionalization. Additionally, the terminal acetic acid moiety provides a carboxylate functionality that can participate in various biochemical interactions. These structural features make it an attractive candidate for drug discovery and development.

In recent years, there has been growing interest in imidazopurinone derivatives due to their demonstrated efficacy in modulating various biological pathways. Studies have highlighted their potential as inhibitors of kinases and other enzymes involved in cancer progression. The 1H-indazole ring system within the molecule contributes to its ability to interact with biological targets in a highly specific manner. This specificity is crucial for developing drugs with minimal off-target effects.

One of the most compelling aspects of 2-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid is its versatility in medicinal chemistry applications. Researchers have leveraged its structural framework to design analogs with enhanced pharmacokinetic properties. For instance, modifications at the methyl groups have been explored to optimize solubility and metabolic stability. Such efforts are critical for translating promising laboratory compounds into viable therapeutic agents.

The compound has been subjected to rigorous computational studies to elucidate its binding modes with potential targets. Molecular docking simulations have revealed that it can effectively bind to ATP-binding sites on kinases and other enzymes implicated in tumor growth and proliferation. These findings align with emerging research suggesting that imidazopurinone derivatives can disrupt signaling cascades critical for cancer cell survival.

Furthermore，the acetic acid group in the molecule offers opportunities for further derivatization. Researchers have investigated its potential as a prodrug or a precursor for more complex pharmacophores. This adaptability underscores the compound's significance as a building block in synthetic chemistry and drug design.

Recent advancements in high-throughput screening (HTS) have enabled the rapid evaluation of large libraries of compounds like 1021030-15-8. These screens have identified several promising candidates for further development based on their inhibitory activity against disease-relevant targets. The compound's unique structure positions it as a valuable asset in ongoing drug discovery campaigns.

The synthesis of 2-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-8-yl}acetic acid presents both challenges and opportunities for synthetic chemists. While the core imidazopurinone scaffold can be accessed through established methods，the introduction of multiple substituents requires careful optimization to ensure high yield and purity. Recent methodologies involving transition-metal catalysis have shown promise in facilitating these transformations efficiently.

In conclusion，1021030-15-8 represents a fascinating example of how structural complexity can be leveraged to develop biologically active molecules. Its unique combination of functional groups makes it a versatile tool for medicinal chemists seeking to design novel therapeutics。As research continues to uncover new biological pathways and targets，compounds like this are poised to play a pivotal role in addressing unmet medical needs。